Cas no 850180-82-4 (3-Bromo-2,4-dichloro-5-nitropyridine)

• Product Name: 3-Bromo-2,4-dichloro-5-nitropyridine
• CAS No: 850180-82-4
• MF: C₅HBrCl₂N₂O₂
• MW: 271.883638143539
• CID: 1092228
• PubChem ID: 72942112
• Update Time: 2025-05-24

3-Bromo-2,4-dichloro-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,4-dichloro-5-nitropyridine
• WQVDZYQKROCNIZ-UHFFFAOYSA-N
• MFCD27929788
• SCHEMBL5250298
• A863823
• 850180-82-4
• DB-262169

• MDL： MFCD27929788
• Inchi： 1S/C5HBrCl2N2O2/c6-3-4(7)2(10(11)12)1-9-5(3)8/h1H
• InChI Key： WQVDZYQKROCNIZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(=C1Cl)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 269.85985g/mol
• Monoisotopic Mass: 269.85985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-Bromo-2,4-dichloro-5-nitropyridine

Professional Introduction to 3-Bromo-2,4-dichloro-5-nitropyridine (CAS No. 850180-82-4)

3-Bromo-2,4-dichloro-5-nitropyridine, a compound with the chemical identifier CAS No. 850180-82-4, is a significant intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic aromatic compound features a pyridine core substituted with bromine, chlorine, and nitro functional groups, making it a versatile building block for synthesizing more complex molecules. The strategic arrangement of these substituents imparts unique reactivity that has garnered considerable attention from synthetic chemists and biologists.

The structural motif of 3-Bromo-2,4-dichloro-5-nitropyridine allows for diverse chemical transformations, including nucleophilic aromatic substitution, cross-coupling reactions, and metal-catalyzed coupling processes. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active compounds. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its utility in medicinal chemistry by influencing electronic properties and reaction outcomes.

In recent years, the compound has been explored in the development of novel therapeutic agents. For instance, its derivatives have been investigated as potential inhibitors of kinases and other enzyme targets implicated in cancer and inflammatory diseases. The bromine and chlorine atoms serve as handles for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been particularly effective in identifying molecules with improved pharmacokinetic profiles and reduced toxicity.

The nitro group in 3-Bromo-2,4-dichloro-5-nitropyridine is another key feature that contributes to its synthetic utility. Nitro groups can be reduced to amines or converted into azides, providing access to a wide range of nitrogen-containing heterocycles. These transformations are essential in constructing complex scaffolds found in many pharmaceuticals. Additionally, the nitro group can participate in electrophilic aromatic substitution reactions, allowing for further diversification of the molecular structure.

Advances in computational chemistry have also played a crucial role in optimizing synthetic routes involving CAS No. 850180-82-4. Molecular modeling studies have helped predict reaction outcomes and identify optimal conditions for various transformations. This has led to more efficient synthetic strategies and reduced waste generation, aligning with green chemistry principles. Such computational tools are indispensable in modern drug discovery pipelines.

The agrochemical industry has also benefited from the versatility of 3-Bromo-2,4-dichloro-5-nitropyridine. Derivatives of this compound have been incorporated into new generations of pesticides and herbicides due to their ability to interact with biological targets at low concentrations. The structural features of these derivatives contribute to their efficacy by disrupting essential metabolic pathways in pests while maintaining safety for non-target organisms.

Future research directions for CAS No. 850180-82-4 may include exploring its potential as a precursor for materials science applications. Pyridine-based compounds are increasingly being used in the development of organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The electronic properties modulated by substituents like bromine and chlorine make this class of compounds attractive for such applications.

In conclusion, 3-Bromo-2,4-dichloro-5-nitropyridine represents a valuable chemical entity with broad applications across multiple disciplines. Its unique structural features enable diverse synthetic possibilities, making it an indispensable tool for researchers in pharmaceuticals, agrochemicals, and materials science. As our understanding of molecular interactions deepens, the utility of this compound is expected to expand further, driving innovation in chemical synthesis and drug discovery.